1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2O/c1-16-4-5-17(2)20(14-16)22-12-10-21(11-13-22)15-18-6-8-19(23-3)9-7-18/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: BFHWYRKGRCTYGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine, also known as domperidone, is a drug that belongs to the class of dopamine antagonists. It is widely used in the treatment of gastrointestinal disorders such as nausea and vomiting. In recent years, there has been growing interest in the scientific community regarding the potential applications of domperidone in various fields.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine involves its ability to block dopamine receptors in the brain and gastrointestinal tract. This results in an increase in the release of prolactin, which in turn stimulates milk production in lactating women. In addition, it also increases the motility of the gastrointestinal tract, leading to a reduction in nausea and vomiting.
Biochemical and physiological effects:
Domperidone has been found to have several biochemical and physiological effects. It has been shown to increase the release of prolactin, which is important for lactation in women. It also increases the motility of the gastrointestinal tract, leading to a reduction in nausea and vomiting. In addition, it has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Domperidone has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions. However, it is important to note that 1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine has limited solubility in water, which may affect its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine. One area of interest is its potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Another area of interest is its potential use as an anti-inflammatory and antioxidant agent. Further research is also needed to explore its potential applications in other fields such as cancer treatment and drug delivery.
In conclusion, 1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine is a drug that has shown great potential for its applications in various fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on 1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine will undoubtedly lead to new insights and potential applications.

Synthesis Methods

The synthesis of 1-(2,5-dimethylphenyl)-4-(4-methoxybenzyl)piperazine involves the reaction of 1-(2,5-dimethylphenyl)piperazine with 4-(4-methoxybenzyl)chloride in the presence of a base such as sodium hydroxide. The reaction proceeds under mild conditions and yields a high purity product.

Scientific Research Applications

Domperidone has been extensively studied for its potential applications in various fields. In the field of medicine, it has been found to be effective in the treatment of gastrointestinal disorders such as nausea and vomiting. It has also been studied for its potential applications in the treatment of psychiatric disorders such as schizophrenia and depression.